![molecular formula C7H2Cl3NS B1332805 2,4,7-Trichloro-1,3-benzothiazole CAS No. 898747-91-6](/img/structure/B1332805.png)
2,4,7-Trichloro-1,3-benzothiazole
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Overview
Description
2,4,7-Trichloro-1,3-benzothiazole is a chlorinated derivative of benzothiazole, a heterocyclic compound consisting of a benzene ring fused to a thiazole ring. The presence of chlorine atoms at the 2, 4, and 7 positions of the benzothiazole ring can significantly alter the chemical and biological properties of the molecule. Benzothiazoles, in general, have been extensively studied due to their diverse biological activities, including antitumor properties against various cancer cell lines.
Synthesis Analysis
The synthesis of benzothiazole derivatives often involves cyclization reactions and can be achieved through various synthetic routes. For instance, the synthesis of 2-(4-aminophenyl)benzothiazoles has been reported to be accomplished by simple, high-yielding methods . Modifications to these synthetic processes have allowed for the introduction of fluorine atoms into the benzothiazole ring, as seen in the synthesis of mono- and difluorinated 2-(4-amino-3-substituted-phenyl)benzothiazoles . Additionally, the synthesis of 3-chloromethyl-2(3H)-benzothiazolones has been described using a one-pot procedure starting from 1,3,5-triphenyl-1,3,5-triazines and chlorocarbonylsulfenyl chloride .
Molecular Structure Analysis
The molecular structure of benzothiazole derivatives can be elucidated using various spectroscopic techniques. For example, novel 5-methyl-3-substituted-1,2,4-triazolo[3,4-b]benzothiazoles were confirmed by elemental analyses, NMR, MS, IR spectra, and one of the compounds was further investigated using X-ray crystallography .
Chemical Reactions Analysis
Benzothiazole derivatives can undergo a variety of chemical reactions. For instance, the chlorine atom in 3-chloromethyl-2(3H)-benzothiazolones can be substituted by different nucleophiles, such as potassium acetate and sodium azide, to yield various products . Additionally, 3-hydrazino-1,2,4-triazolo[3,4-b]benzothiazole can react with urea and carbon disulfide in the presence of alkali to give different triazolo-benzothiazole derivatives .
Physical and Chemical Properties Analysis
The physical and chemical properties of benzothiazole derivatives are influenced by their molecular structure and substituents. For example, the introduction of fluorine atoms can enhance the cytotoxic activity of benzothiazole derivatives against certain cancer cell lines . The antifungal activity of fluorinated 1,2,4-triazolo[3,4-b]benzothiazoles has also been reported, with some compounds exhibiting outstanding fungitoxicity against various phytopathogenic fungi .
Scientific Research Applications
Antifungal Applications
- Synthesis and Antifungal Activity : A novel series of fluorinated 1,2,4-triazolo[3,4-b]benzothiazoles, which is structurally related to 2,4,7-Trichloro-1,3-benzothiazole, was synthesized and showed outstanding antifungal activity. These compounds demonstrated remarkable fungitoxicity against various phytopathogenic fungi, with some exhibiting better results than standard treatments (Kukreja, Sidhu, & Sharma, 2016).
Corrosion Inhibition
- Benzothiazole Derivatives as Corrosion Inhibitors : Benzothiazole derivatives, closely related to 2,4,7-Trichloro-1,3-benzothiazole, were synthesized and studied for their corrosion inhibiting effect on steel. These inhibitors demonstrated high efficiency and stability, providing better results than previous benzothiazole family inhibitors (Hu et al., 2016).
Fluorescent Chemosenors
- pH Sensing and Fluorescent Chemosensors : A benzothiazole-based aggregation-induced emission luminogen (AIEgen) was synthesized for the detection of pH fluctuations in biosamples and neutral water samples. This AIEgen displayed multifluorescence emissions in different states, making it suitable for highly sensitive physiological pH sensing (Li et al., 2018).
Antimicrobial Properties
- Synthesis and Antimicrobial Activity : Novel N-(6-chlorobenzo[d]thiazol-2-yl) hydrazine carboxamide derivatives of benzothiazole class, related to 2,4,7-Trichloro-1,3-benzothiazole, were synthesized and exhibited moderate to good antimicrobial properties against a range of pathogenic bacterial and fungal strains (Gilani et al., 2011).
Anticancer Properties
- Antitumor Properties of Benzothiazoles : Research into the antitumor properties of benzothiazoles, including compounds structurally similar to 2,4,7-Trichloro-1,3-benzothiazole, revealed their selective and potent antitumor properties in vitro and in vivo. These compounds show promise in the treatment of various cancers, with specific mechanisms of action and metabolic transformations (Bradshaw et al., 2002).
Mechanism of Action
Target of Action
Benzothiazole derivatives have been found to exhibit inhibitory activity againstMycobacterium tuberculosis and DNA gyrase , suggesting potential targets for 2,4,7-Trichloro-1,3-benzothiazole.
Mode of Action
Benzothiazole derivatives have been shown to interact with their targets, leading to inhibition of bacterial growth . For instance, some benzothiazole derivatives inhibit DNA gyrase, a key enzyme in DNA replication, thereby preventing bacterial proliferation .
Result of Action
Given the inhibitory activity of benzothiazole derivatives against mycobacterium tuberculosis and DNA gyrase , it can be inferred that 2,4,7-Trichloro-1,3-benzothiazole may exhibit similar antimicrobial effects.
properties
IUPAC Name |
2,4,7-trichloro-1,3-benzothiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2Cl3NS/c8-3-1-2-4(9)6-5(3)11-7(10)12-6/h1-2H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRXNPRKIHOXFEB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1Cl)N=C(S2)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2Cl3NS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30365957 |
Source
|
Record name | 2,4,7-Trichloro-1,3-benzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30365957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898747-91-6 |
Source
|
Record name | 2,4,7-Trichlorobenzothiazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898747-91-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4,7-Trichloro-1,3-benzothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30365957 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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